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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Acron MC, a microwave-curing
polymethyl methacrylate (PMMA) denture base resin, for the fabrication of implant-supported
overdentures. This document outlines the material's properties, detailed fabrication protocols,
and methodologies for experimental evaluation.

Introduction to Acron MC

Acron MC is a rapid heat-polymerizing acrylic resin designed for the fabrication of denture
bases. Its formulation is optimized for microwave energy, which facilitates a quick and uniform
polymerization process, typically completed in just three minutes.[1] This rapid curing cycle,
compared to conventional water bath methods that can take hours, offers significant time
savings in a laboratory setting.[2]

The material boasts superior physical properties, including high fracture resistance, excellent
dimensional stability, and a high elastic modulus, which measures its resistance to deformation.
[2] The complete and uniform polymerization achieved through microwave curing results in a
dense, smooth surface with minimal porosity and residual monomer.[1] This smooth surface is
less prone to plaque accumulation and discoloration from water absorption, contributing to
better oral hygiene and aesthetics.[2]

Key Properties and Performance Data
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Acron MC exhibits mechanical and physical properties comparable to, and in some cases
exceeding, those of conventional heat-cured acrylic resins. The following tables summarize
quantitative data from various studies.

Table 1: Physical and Mechanical Properties of Acron

MC
Property Value Unit Source
Flexural Strength 1,090.00 kgf/cm? [2]
Transverse Modulus 2.83 x 104 kgf/cmz [2]
Knoop Hardness
18.50 - [2]

Number (KHN)
Surface Hardness

, 28 MPa 2]
(Vickers)
Water Absorption 0.67 mg/cm? [2]
Solubility 0.01 mg/cm2 [2]
Polymerization Time 3 minutes [1]

Table 2: Comparative Data of Acron MC vs. Other Acrylic
Resins

Product A .
Property Acron MC ) Unit Source
(Conventional)
Flexural Strength  1,090.00 995.00 kgf/cm? [2]
Transverse
2.83 x 104 2.74 x 104 kgf/cm? [2]
Modulus

Knoop Hardness

18.50 17.90 - [2]
Number (KHN)
Water Absorption  0.67 0.71 mg/cm? [2]
Solubility 0.01 0.01 mg/cm2 [2]
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Application Protocol: Fabrication of an Implant-
Supported Overdenture

This protocol outlines the laboratory procedure for fabricating a maxillary or mandibular
implant-supported overdenture using Acron MC. This process involves the precise
incorporation of implant attachment housings into the denture base.

Materials and Equipment

e Master cast with implant analogs

e Denture teeth and wax setup

e Dental stone (e.g., GC Advastone)

» Microwaveable dental flask

e Acron MC powder and liquid

e Separating medium (e.g., GC Acro Sep)
o Polythene sheet

e Hydraulic press

e Microwave oven (500W)

o Standard laboratory equipment for finishing and polishing

Step-by-Step Laboratory Procedure
o Flasking:

o Place the master cast with the waxed-up denture and attachment housings in the lower
half of the microwaveable flask.

o Apply a separating medium to the stone surfaces.
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o Pour the second layer of dental stone, ensuring the occlusal and incisal surfaces of the
teeth are exposed.

o Once set, apply another layer of separating medium.

o Pour the final layer of stone to fill the flask.

e Wax Elimination:

o After the stone has completely set, place the flask in boiling water to melt the wax.

o Open the flask and flush out all remaining wax with clean boiling water.

o Apply a separating medium to the stone surfaces of the mold, avoiding the acrylic teeth.
e Acron MC Preparation and Packing:

o In a mixing jar, add 9 ml of Acron MC liquid, followed by 30 g of Acron MC powder. Do
not mix.[2]

o Allow the mixture to stand at room temperature for approximately 20 minutes until it
reaches a dough-like consistency.[2]

o Carefully pack the Acron MC dough into the flask, ensuring it flows around the implant
attachment housings.

o Place a polythene sheet over the acrylic and close the flask.

o Perform trial closures with a hydraulic press, removing any excess material (flash) after
each press. Repeat until no flash is observed.

e Microwave Polymerization:
o Secure the flask bolts under pressure.
o Place the flask in a 500W microwave oven and cure for 3 minutes.[2]

o Deflasking and Finishing:
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o After polymerization, allow the flask to cool at room temperature for about 30 minutes,
followed by cooling in water.[2]

o Carefully remove the denture from the flask and the investment stone.
o Trim any excess acrylic and polish the overdenture using standard laboratory techniques.

Experimental Protocols for Material Evaluation

The following protocols are based on established standards for testing the mechanical and
physical properties of denture base resins.

Flexural Strength and Modulus Testing (ASTM D790)

e Specimen Preparation:

o Fabricate rectangular specimens of Acron MC with dimensions of 60 mm x 12 mm x 3.5
mm.

o Polymerize the specimens using the recommended microwave curing cycle.

o Store the specimens in distilled water at 37°C for at least 24 hours before testing.
e Testing Procedure:

o Use a universal testing machine to perform a three-point bending test.

o Set the crosshead speed to 1.3 mm/min.

o Measure the flexural strength and flexural modulus according to ASTM D790 standards.

Tensile Strength Testing (ASTM D638)

e Specimen Preparation:

o Prepare dumbbell-shaped specimens of Acron MC according to the dimensions specified
in ASTM D638.

o Polymerize and condition the specimens as described for flexural strength testing.
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e Testing Procedure:

o Conduct the tensile test using a universal testing machine at a crosshead speed of 5
mm/min.

o Record the tensile strength and Young's modulus.

Visualizations

Diagram 1: Fabrication Workflow for Implant-Supported
Overdenture
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Caption: Workflow for fabricating an implant-supported overdenture with Acron MC.
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Diagram 2: Experimental Workflow for Mechanical
Testing

Specimen Preparation

Prepare Molds (ASTM D790/D638)

i

Mix and Pack Acron MC

i

Microwave Polymerization

i

Store in Water at 37°C

echanical Testing

Universal Testing Machine

Three-Point Bending Test Tensile Test

Data Analysis

Collect Load-Deflection Data

Calculate Strength and Modulus

Generate Report

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for mechanical properties evaluation of Acron MC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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